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Compound of Interest

Compound Name: Direct green 27

Cat. No.: B1173459 Get Quote

Disclaimer: The quantitative solubility data for Direct Green 27 in a range of organic solvents is

not readily available in publicly accessible scientific literature and chemical databases. This

guide provides a framework for determining and understanding the solubility of Direct Green
27, including a generalized experimental protocol. The qualitative solubility information

presented is based on related direct dyes and the expected behavior of a molecule with the

chemical structure of Direct Green 27.

Direct Green 27, identified by the CAS number 4335-09-5, is a complex organic dye with the

molecular formula C₃₄H₂₄N₈O₁₀S₂[1]. Its structure contains multiple polar functional groups,

including sulfonic acid, hydroxyl, and amino groups, which heavily influence its solubility

characteristics.

Predicted Solubility Profile
Based on its chemical structure, Direct Green 27 is expected to be soluble in polar solvents,

particularly water, due to the presence of sulfonic acid and hydroxyl groups which can form

hydrogen bonds. Its solubility in organic solvents will likely vary depending on the polarity of the

solvent. It is anticipated to have limited solubility in nonpolar solvents. For comparison, a

related compound, Direct Green 1, is soluble in water[2]. Another dye, Acid Green 27, is

soluble in water and o-chlorophenol, slightly soluble in acetone, ethanol, and pyridine, and

insoluble in chloroform and toluene[3].

Quantitative Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1173459?utm_src=pdf-interest
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-Green
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-green-1
https://emperordye.com/tds/acid-green-27.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As specific quantitative data is unavailable, the following table is provided as a template for

researchers to record their experimental findings.

Solvent
Chemical
Class

Temperature
(°C)

Solubility (g/L) Observations

Water Polar Protic 25

Ethanol Polar Protic 25

Methanol Polar Protic 25

Acetone Polar Aprotic 25

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic 25

N,N-

Dimethylformami

de (DMF)

Polar Aprotic 25

Toluene Nonpolar 25

Hexane Nonpolar 25

Experimental Protocol for Determining Solubility
The following is a generalized protocol for determining the solubility of Direct Green 27 in

various solvents. This method is based on standard laboratory practices for solubility testing[4]

[5].

Objective: To determine the solubility of Direct Green 27 in a range of solvents at a specified

temperature.

Materials:

Direct Green 27 powder

A selection of solvents (e.g., water, ethanol, acetone, DMSO)
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Analytical balance

Vials or test tubes with closures

Vortex mixer and/or magnetic stirrer

Temperature-controlled water bath or incubator

Centrifuge

Spectrophotometer (optional, for quantitative analysis)

Microscope (for visual inspection)[5]

Procedure:

Preparation of Saturated Solutions:

Accurately weigh a small amount of Direct Green 27 (e.g., 10 mg) and add it to a vial

containing a known volume of the selected solvent (e.g., 1 mL).

Create a series of vials with increasing concentrations of the dye in the solvent.

Securely cap the vials and place them in a temperature-controlled environment (e.g.,

25°C).

Agitate the mixtures for a set period (e.g., 24 hours) to ensure equilibrium is reached. A

vortex mixer or magnetic stirrer should be used.

Equilibration and Separation:

After the agitation period, allow the vials to rest in the temperature-controlled environment

for an additional period (e.g., 1-2 hours) to allow any undissolved solid to settle.

Centrifuge the vials at a high speed (e.g., 10,000 x g) for a specified time (e.g., 10

minutes) to pellet any remaining undissolved solid[5].

Analysis of the Supernatant:
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Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

Gravimetric Method: Transfer a known volume of the supernatant to a pre-weighed

container. Evaporate the solvent under controlled conditions (e.g., in a vacuum oven).

Weigh the container with the dried residue. The difference in weight will give the mass of

the dissolved dye.

Spectrophotometric Method: If the dye has a known extinction coefficient, the

concentration of the dye in the supernatant can be determined by measuring its

absorbance at its maximum wavelength (λmax) using a spectrophotometer. A calibration

curve should be prepared using solutions of known concentrations.

Visual Inspection: For a qualitative or semi-quantitative assessment, the samples can be

visually inspected for the presence of undissolved particles. Microscopic examination can

also be employed for a more detailed observation[5].

Calculation of Solubility:

Solubility (g/L) = (Mass of dissolved dye in g) / (Volume of solvent in L)

Safety Precautions:

Always consult the Material Safety Data Sheet (MSDS) for Direct Green 27 before handling.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle all solvents in a well-ventilated area or a fume hood.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Direct Green 27.
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Caption: Experimental workflow for determining dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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